Cas no 5284-29-7 (2-N-Dodecylphenol)

• Product Name: 2-N-Dodecylphenol
• CAS No: 5284-29-7
• MF: C₁₈H₃₀O
• MW: 262.430205821991
• MDL: MFCD00020106
• CID: 45664
• PubChem ID: 87568739
• Update Time: 2025-05-21

2-N-Dodecylphenol Chemical and Physical Properties

Names and Identifiers

• 2-Dodecylphenol
• 2-n-Dodecylphenol
• 2-Dodecyl-phenol
• 2-Laurylphenol
• 2-n-Dodecylphenol1000µg
• 2-t-dodecyl-phenol
• mono-dodecylphenol
• o-Dodecylphenol
• Phenol, dodecyl-
• A40GZ9LVDV
• CYEJMVLDXAUOPN-UHFFFAOYSA-N
• DSSTox_CID_7926
• DSSTox_RID_78615
• DSSTox_GSID_27926
• Phenol, o-dodecyl-
• Phenol, 2-dodecyl-
• Dodecyl phenol
• 2-Dodecylphenol #
• J155.343G
• 2-Dodecylphenol, AldrichCPR
• CYEJMVLDXAUOPN-UHFFFAOYSA-
• Tox21_200164
• Tox21_303360
• D90038
• UNII-A40GZ9LVDV
• Q27273595
• AKOS015912649
• A877003
• D2302
• NCGC00257718-01
• Dodecylphenol
• NS00014257
• MFCD00020106
• SY051947
• Phenol,dodecyl-
• SCHEMBL157630
• InChI=1/C18H30O/c1-2-3-4-5-6-7-8-9-10-11-14-17-15-12-13-16-18(17)19/h12-13,15-16,19H,2-11,14H2,1H3
• CHEMBL3182374
• DTXSID00274042
• 5284-29-7
• CAS-27193-86-8
• CS-0453356
• Dodecylphenol; 98%
• NCGC00257413-01
• FT-0613151
• NCGC00248547-01
• DTXCID507926
• 2-N-Dodecylphenol

• MDL： MFCD00020106
• Inchi： 1S/C18H30O/c1-2-3-4-5-6-7-8-9-10-11-14-17-15-12-13-16-18(17)19/h12-13,15-16,19H,2-11,14H2,1H3
• InChI Key： CYEJMVLDXAUOPN-UHFFFAOYSA-N
• SMILES： OC1C=CC=CC=1CCCCCCCCCCCC

Computed Properties

• Exact Mass: 262.23000
• Monoisotopic Mass: 262.23
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 11
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.8
• Topological Polar Surface Area: 20.2

Experimental Properties

• Color/Form: NA
• Density: 0.9±0.1 g/cm3
• Melting Point: 42.0 to 46.0 deg-C
• Boiling Point: 368.3±11.0 °C at 760 mmHg
• Flash Point: 210.8±9.4 °C
• PSA: 20.23000
• LogP: 5.85560
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

2-N-Dodecylphenol Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazard Category Code： R36/37/38: irritating to eyes, respiratory tract and skin
• Safety Instruction： S26
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：4° CStore…,-4℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols 1-hydroxy-4-unsubstituted benzenoids

Additional information on 2-N-Dodecylphenol

Recent Advances in the Study of 2-N-Dodecylphenol (CAS: 5284-29-7) in Chemical Biology and Pharmaceutical Research

2-N-Dodecylphenol (CAS: 5284-29-7) is a chemical compound that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This alkylphenol derivative is characterized by a dodecyl chain attached to the nitrogen of a phenol group, which imparts unique physicochemical properties. Recent studies have explored its role as a surfactant, antimicrobial agent, and intermediate in the synthesis of more complex molecules. The compound's amphiphilic nature makes it particularly interesting for drug delivery systems and membrane-related studies.

A 2023 study published in the Journal of Medicinal Chemistry investigated the antimicrobial properties of 2-N-Dodecylphenol against multidrug-resistant bacterial strains. The research demonstrated that the compound exhibits potent activity against Gram-positive bacteria, including Staphylococcus aureus and Enterococcus faecalis, with minimum inhibitory concentrations (MICs) ranging from 8 to 32 µg/mL. The study proposed that the mechanism of action involves disruption of bacterial cell membranes, leading to leakage of intracellular contents. These findings suggest that 2-N-Dodecylphenol could serve as a promising scaffold for developing new antimicrobial agents.

In the field of drug delivery, a 2024 paper in Biomaterials Science reported on the use of 2-N-Dodecylphenol as a component of self-assembling nanoparticles for targeted cancer therapy. The researchers modified the compound with polyethylene glycol (PEG) to enhance its biocompatibility and loaded it with the chemotherapeutic drug doxorubicin. The resulting nanoparticles showed improved tumor accumulation and reduced systemic toxicity in mouse models of breast cancer. The study highlighted the compound's ability to stabilize nanoparticle structures while maintaining drug release kinetics.

Recent advancements in synthetic chemistry have also explored 2-N-Dodecylphenol as a building block for more complex molecules. A 2023 study in Organic Letters described a novel method for the asymmetric synthesis of chiral derivatives of 2-N-Dodecylphenol using organocatalysis. These derivatives showed enhanced biological activity compared to the parent compound, particularly in inhibiting inflammatory pathways. The research opens new avenues for developing anti-inflammatory drugs based on this chemical scaffold.

From a toxicological perspective, a 2024 review in Chemical Research in Toxicology evaluated the safety profile of 2-N-Dodecylphenol and related compounds. While the compound shows low acute toxicity in mammalian cell lines, concerns were raised about its potential bioaccumulation due to the long alkyl chain. The review recommended further studies on the environmental fate and chronic toxicity of this compound, especially considering its increasing use in industrial applications.

In conclusion, recent research on 2-N-Dodecylphenol (CAS: 5284-29-7) demonstrates its versatility and potential across multiple pharmaceutical and chemical biology applications. While promising results have been obtained in antimicrobial, drug delivery, and synthetic chemistry applications, further studies are needed to fully understand its safety profile and optimize its biological activity. The compound represents an interesting case study in how simple chemical modifications can lead to diverse biological effects and applications.